Thioanisole
Thioanisole
Thioanisole is an aryl sulfide that is thiophenol in which the hydrogen of the thiol group has been replaced by a methyl group. It is an aryl sulfide and a member of benzenes. It derives from a thiophenol.
Methyl phenyl sulfide, also known as (methylthio)benzene or (1-thiaethyl)benzene, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. Methyl phenyl sulfide exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methyl phenyl sulfide is primarily located in the membrane (predicted from logP). Methyl phenyl sulfide participates in a number of enzymatic reactions. In particular, methyl phenyl sulfide can be biosynthesized from thiophenol. Methyl phenyl sulfide can also be converted into (methylsulfinyl)benzene. Methyl phenyl sulfide is a solvent, spicy, and toluene tasting compound that can be found in cereals and cereal products, coffee and coffee products, and herbs and spices. This makes methyl phenyl sulfide a potential biomarker for the consumption of these food products.
Methyl phenyl sulfide, also known as (methylthio)benzene or (1-thiaethyl)benzene, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. Methyl phenyl sulfide exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methyl phenyl sulfide is primarily located in the membrane (predicted from logP). Methyl phenyl sulfide participates in a number of enzymatic reactions. In particular, methyl phenyl sulfide can be biosynthesized from thiophenol. Methyl phenyl sulfide can also be converted into (methylsulfinyl)benzene. Methyl phenyl sulfide is a solvent, spicy, and toluene tasting compound that can be found in cereals and cereal products, coffee and coffee products, and herbs and spices. This makes methyl phenyl sulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
100-68-5
VCID:
VC21034437
InChI:
InChI=1S/C7H8S/c1-8-7-5-3-2-4-6-7/h2-6H,1H3
SMILES:
CSC1=CC=CC=C1
Molecular Formula:
C7H8S
Molecular Weight:
124.21 g/mol
Thioanisole
CAS No.: 100-68-5
Cat. No.: VC21034437
Molecular Formula: C7H8S
Molecular Weight: 124.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Thioanisole is an aryl sulfide that is thiophenol in which the hydrogen of the thiol group has been replaced by a methyl group. It is an aryl sulfide and a member of benzenes. It derives from a thiophenol. Methyl phenyl sulfide, also known as (methylthio)benzene or (1-thiaethyl)benzene, belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. Methyl phenyl sulfide exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methyl phenyl sulfide is primarily located in the membrane (predicted from logP). Methyl phenyl sulfide participates in a number of enzymatic reactions. In particular, methyl phenyl sulfide can be biosynthesized from thiophenol. Methyl phenyl sulfide can also be converted into (methylsulfinyl)benzene. Methyl phenyl sulfide is a solvent, spicy, and toluene tasting compound that can be found in cereals and cereal products, coffee and coffee products, and herbs and spices. This makes methyl phenyl sulfide a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 100-68-5 |
| Molecular Formula | C7H8S |
| Molecular Weight | 124.21 g/mol |
| IUPAC Name | methylsulfanylbenzene |
| Standard InChI | InChI=1S/C7H8S/c1-8-7-5-3-2-4-6-7/h2-6H,1H3 |
| Standard InChI Key | HNKJADCVZUBCPG-UHFFFAOYSA-N |
| SMILES | CSC1=CC=CC=C1 |
| Canonical SMILES | CSC1=CC=CC=C1 |
| Boiling Point | 193.0 °C |
| Melting Point | Fp -15 ° -15°C |
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